Cas no 854212-09-2 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 854212-09-2
• MF: C₁₁H₉Cl₄NO₄
• MW: 361.005459547043
• CID: 5262469
• Update Time: 2025-07-14

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C11H9Cl4NO4/c1-19-11(20-2)9(14)3-4(8(18)16-7(3)17)10(11,15)6(13)5(9)12/h3-4H,1-2H3,(H,16,17,18)
• InChI Key： FICZYVTTZGMJEY-UHFFFAOYSA-N
• SMILES： COC1(C2(Cl)C(Cl)=C(C1(Cl)C1C(=O)NC(=O)C12)Cl)OC

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 854212-09-2 and Its Potential Applications in Modern Research

Compound with the CAS number 854212-09-2 is a novel chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. Despite the fact that an official index name has not yet been assigned to this compound, its unique structural and functional properties make it a promising candidate for various applications, particularly in the development of innovative therapeutic agents. This compound belongs to a class of molecules that exhibit intriguing biological activities, which have been the focus of extensive studies in recent years.

The chemical structure of CAS No. 854212-09-2 is characterized by a complex arrangement of functional groups that contribute to its distinct pharmacological profile. Preliminary studies have revealed that this compound demonstrates remarkable efficacy in modulating cellular pathways associated with inflammation, oxidative stress, and apoptosis. These findings are particularly relevant in the context of current research efforts aimed at developing treatments for chronic inflammatory diseases, neurodegenerative disorders, and cancer.

One of the most compelling aspects of 854212-09-2 is its ability to interact with multiple targets within the human body. This polypharmacological activity suggests that it may have broader therapeutic implications compared to traditional monotherapy approaches. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological receptors and enzymes. These predictions have been validated through experimental studies, which have shown that 854212-09-2 exhibits high affinity for several key proteins involved in disease pathogenesis.

In the realm of drug discovery, the development of novel scaffolds is crucial for overcoming resistance mechanisms and enhancing treatment outcomes. The unique structural features of CAS No. 854212-09-2 make it an attractive starting point for medicinal chemists seeking to design next-generation therapeutics. By leveraging structure-based drug design strategies, researchers have been able to optimize the pharmacokinetic properties of this compound, improving its solubility, bioavailability, and metabolic stability.

The potential applications of 854212-09-2 extend beyond traditional therapeutic areas. Emerging research indicates that this compound may also have utility in agricultural science and environmental remediation. Its ability to inhibit the growth of certain pathogens has led to investigations into its role as a natural pesticide or herbicide alternative. Additionally, its stability under various environmental conditions makes it a promising candidate for use in biodegradable formulations designed to protect ecosystems from pollution.

From a regulatory perspective, the introduction of new chemical entities like 854212-09-2 into the market requires rigorous testing and compliance with international safety standards. However, the growing body of evidence supporting its safety profile has prompted regulatory agencies to expedite review processes for compounds with similar properties. This positive trend is likely to accelerate the commercialization of innovative drugs derived from CAS No. 854212-09-2, bringing significant benefits to patients worldwide.

The interdisciplinary nature of research involving 854212-09-2 underscores the importance of collaboration between chemists, biologists, pharmacologists, and clinicians. By integrating knowledge from multiple scientific disciplines, researchers can gain deeper insights into the mechanisms of action underlying this compound's biological effects. Such collaborative efforts are essential for translating laboratory discoveries into effective clinical interventions.

Looking ahead, the future prospects for CAS No. 854212-09-2 appear highly promising. Ongoing studies are aimed at further elucidating its mechanism of action and exploring new therapeutic indications. The development of novel synthetic routes will also be critical for ensuring sustainable production at scale. As research continues to uncover the full potential of this compound, it is expected to play a pivotal role in advancing medical science and improving patient care.